Cas no 1049677-29-3 (Diethyl-12-(o-hydroxylamine)dodecylphosphonate)

Diethyl-12-(o-hydroxylamine)dodecylphosphonate is a specialized organophosphorus compound featuring a hydroxylamine-functionalized alkyl chain. Its unique structure combines a phosphonate ester group with a terminal hydroxylamine moiety, enabling versatile reactivity in coordination chemistry and surface modification applications. The compound is particularly valued for its chelating properties, making it useful in metal ion sequestration and catalysis. The extended dodecyl chain enhances solubility in organic solvents while maintaining compatibility with polar substrates. This bifunctional design allows for selective binding to metal oxides and nanoparticles, facilitating applications in material science and functional coatings. Its stability under mild conditions and tunable reactivity further broaden its utility in synthetic and industrial contexts.
Diethyl-12-(o-hydroxylamine)dodecylphosphonate structure
1049677-29-3 structure
Product Name:Diethyl-12-(o-hydroxylamine)dodecylphosphonate
CAS No:1049677-29-3
MF:C16H36NO4P
MW:337.435106277466
CID:6792425
PubChem ID:45158988
Update Time:2026-03-12

Diethyl-12-(o-hydroxylamine)dodecylphosphonate Chemical and Physical Properties

Names and Identifiers

    • 1049677-29-3
    • MFCD11046112
    • DTXSID001262433
    • Diethyl P-[12-(aminooxy)dodecyl]phosphonate
    • Diethyl-12-(o-hydroxylamine)dodecylphosphonate
    • Phosphonic acid, P-[12-(aminooxy)dodecyl]-, diethyl ester
    • O-(12-diethoxyphosphoryldodecyl)hydroxylamine
    • Inchi: 1S/C16H36NO4P/c1-3-20-22(18,21-4-2)16-14-12-10-8-6-5-7-9-11-13-15-19-17/h3-17H2,1-2H3
    • InChI Key: CHNCDPCHRSVSDK-UHFFFAOYSA-N
    • SMILES: P(CCCCCCCCCCCCON)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 337.23819563g/mol
  • Monoisotopic Mass: 337.23819563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70.8Ų

Diethyl-12-(o-hydroxylamine)dodecylphosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB357073-1g
Diethyl-12-(o-hydroxylamine)dodecylphosphonate; .
1049677-29-3
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€452.50 2025-02-20
abcr
AB357073-5g
Diethyl-12-(o-hydroxylamine)dodecylphosphonate; .
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Additional information on Diethyl-12-(o-hydroxylamine)dodecylphosphonate

Recent Advances in the Study of Diethyl-12-(o-hydroxylamine)dodecylphosphonate (CAS: 1049677-29-3)

Diethyl-12-(o-hydroxylamine)dodecylphosphonate (CAS: 1049677-29-3) is a novel phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a bioactive molecule, particularly in the context of enzyme inhibition and targeted drug delivery. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

The compound's structure, featuring a hydroxylamine moiety and a long alkyl chain terminated with a phosphonate group, makes it a versatile candidate for various biochemical applications. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of metalloenzymes, particularly those involved in inflammatory pathways. The study demonstrated that Diethyl-12-(o-hydroxylamine)dodecylphosphonate exhibits selective binding to zinc-dependent enzymes, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and chronic inflammation.

Another significant area of research involves the compound's application in targeted drug delivery systems. A recent preprint on bioRxiv explored its use as a linker molecule in antibody-drug conjugates (ADCs). The study reported that the phosphonate group facilitates stable conjugation with monoclonal antibodies, while the hydroxylamine moiety enables controlled release of cytotoxic payloads in tumor microenvironments. This dual functionality positions Diethyl-12-(o-hydroxylamine)dodecylphosphonate as a promising candidate for next-generation ADC development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production.

In terms of pharmacological properties, recent pharmacokinetic studies have provided valuable insights. Research conducted at the University of Cambridge demonstrated favorable absorption and distribution profiles in rodent models, with particular accumulation observed in bone tissue. This finding opens up potential applications in osteoporosis treatment, where targeted delivery to bone is highly desirable.

Looking ahead, several research groups are investigating the compound's potential in antimicrobial applications. Preliminary data presented at the 2024 American Chemical Society meeting showed promising activity against drug-resistant Gram-negative bacteria, possibly due to its ability to disrupt bacterial membrane integrity. Further studies are underway to explore this application in more detail.

In conclusion, Diethyl-12-(o-hydroxylamine)dodecylphosphonate (CAS: 1049677-29-3) represents a multifaceted compound with diverse applications in medicinal chemistry and drug development. Its unique structural features enable interactions with biological targets that are difficult to address with conventional small molecules. As research continues to uncover its full potential, this compound may emerge as a valuable tool in addressing various therapeutic challenges, from inflammatory diseases to targeted cancer therapies and beyond.

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